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Introduction
Entasobulin (formerly AEZS-112) is a novel, orally active small molecule that functions as a β-

tubulin polymerization inhibitor, demonstrating potential as an anti-cancer agent.[1][2] By

disrupting microtubule dynamics, Entasobulin interferes with the formation and function of the

mitotic spindle, a critical cellular structure for cell division. This disruption leads to an arrest of

the cell cycle and subsequent cell death.[1] Preclinical studies have shown that Entasobulin
exhibits significant anti-proliferative activity against a variety of cancer cell lines, including those

with multidrug resistance.[2] These application notes provide a summary of its in vitro efficacy

and detailed protocols for its use in cancer cell line research.

Data Presentation
The following table summarizes the cytotoxic activity of Entasobulin across various human

cancer cell lines, as determined by the half-maximal effective concentration (EC50) after a 72-

hour incubation period.
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Cell Line Cancer Type EC50 (µM)

Ishikawa Endometrial Cancer 0.0312[1]

HEC 1A Endometrial Cancer 0.125[1]

PA 1 Ovarian Cancer 0.0312[1]

OvW 1 Ovarian Cancer 0.125[1]

OAW 42 Ovarian Cancer 0.5[1]

SKOV 3 Ovarian Cancer 5[1]

Mechanism of Action
Entasobulin exerts its anti-cancer effects by binding to β-tubulin, thereby inhibiting the

polymerization of tubulin into microtubules. Microtubules are essential components of the

cytoskeleton and are crucial for various cellular processes, most notably the formation of the

mitotic spindle during cell division. The inhibition of tubulin polymerization disrupts the dynamic

instability of microtubules, leading to a dysfunctional mitotic spindle, cell cycle arrest in the

G2/M phase, and eventual induction of cell death.[1] Interestingly, studies have indicated that

Entasobulin-induced cell death may occur through a necrosis-like mechanism, as its cytotoxic

effects were not blocked by the pan-caspase inhibitor zVAD-fmk.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/19578778/
https://pubmed.ncbi.nlm.nih.gov/19578778/
https://pubmed.ncbi.nlm.nih.gov/19578778/
https://pubmed.ncbi.nlm.nih.gov/19578778/
https://pubmed.ncbi.nlm.nih.gov/19578778/
https://pubmed.ncbi.nlm.nih.gov/19578778/
https://www.benchchem.com/product/b1671357?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/19578778/
https://www.benchchem.com/product/b1671357?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/19578778/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Entasobulin

β-tubulin

binds to

Tubulin Polymerization

inhibits

Microtubule Formation G2/M Phase
Cell Cycle Arrest

disruption leads to

Mitotic Spindle Formation

Mitosis

Cell Death
(Necrosis-like)

results in
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/19578778/
https://pubmed.ncbi.nlm.nih.gov/19578778/
https://www.medchemexpress.com/Entasobulin.html
https://www.benchchem.com/product/b1671357#entasobulin-for-cancer-cell-line-treatment
https://www.benchchem.com/product/b1671357#entasobulin-for-cancer-cell-line-treatment
https://www.benchchem.com/product/b1671357#entasobulin-for-cancer-cell-line-treatment
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671357?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

